N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide

• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-N-[2-(2-hydroxyethylamino)ethyl]-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxamide
• InChI: InChI=1S/C32H56N2O2/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-25-21-24(30(36)34-18-17-33-19-20-35)13-15-31(25,4)29(26)14-16-32(27,28)5/h9,22-24,26-29,33,35H,6-8,10-21H2,1-5H3,(H,34,36)/t23-,24+,26+,27-,28+,29+,31+,32-/m1/s1
• InChI Key: IXLSSEJDKSHOEN-SDRVUZNUSA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCCNCCO)C)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)C(=O)NCCNCCO)C)C
• Molecular Formula: C32H56N2O2
• Molecular Weight: 500.8 g/mol

Description

OH-Chol: (CAS 191173-82-7) is a crystalline solid with the chemical formula CHNO. It belongs to the sterol lipid class.

• The compound’s full name is N-[2-[(2-hydroxyethyl)amino]ethyl]-(3β)-cholest-5-ene-3-carboxamide .
• OH-Chol is a cholesterol derivative modified with a cationic amino group.
• It has been used in various applications, including siRNA delivery and gene silencing.

Scientific Research Applications

Gene Delivery: OH-Chol, when combined with other lipids (e.g., DOPE), forms lipoplexes for siRNA delivery and gene silencing.

Cancer Therapy: It has been used in cationic nanoparticles for intratumoral gene delivery in mouse models.

Liver Accumulation: Intravenous injection of OH-Chol lipoplexes results in liver accumulation.

Mechanism of Action

Target of Action

It’s known that similar compounds interact with various cellular components, including receptors and enzymes, to exert their effects .

Biochemical Pathways

OH-Chol likely affects multiple biochemical pathways. Cholesterol, a related compound, is involved in more than 30 different steps organized into two biochemical pathways: the Bloch pathway and the Kandutsch–Russell pathway . It’s plausible that OH-Chol might interact with similar pathways.

Pharmacokinetics

Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes a drug

Result of Action

It’s known that cholesterol, a related compound, plays a vital role in animal life, essential for the normal functioning of cells both as a structural component of cell membranes and as a precursor of steroid hormones and other key metabolites .

Action Environment

The environment can influence the action, efficacy, and stability of OH-Chol. Factors such as temperature, pH, and the presence of other molecules can affect how OH-Chol interacts with its targets and exerts its effects .

Preparation Methods

Synthetic Routes: Specific synthetic routes for OH-Chol are not widely documented. it can be synthesized through chemical modifications of cholesterol.

Reaction Conditions: Details on reaction conditions are limited, but OH-Chol likely involves amidation reactions to introduce the amino group.

Industrial Production:

Chemical Reactions Analysis

Reactions: OH-Chol may undergo various reactions typical of cholesterol derivatives, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired modifications. For example, amidation reactions typically involve amine coupling reagents.

Major Products: OH-Chol itself is a significant product, but its derivatives may have applications in drug delivery and gene therapy.

Comparison with Similar Compounds

• OH-Chol’s uniqueness lies in its cationic modification, which enhances its gene delivery properties.
• Similar Compounds: Other cationic lipids, such as DOTAP and Lipofectamine, serve similar purposes.

Remember that OH-Chol’s detailed synthesis and industrial production methods may require further investigation. Researchers continue to explore its potential in drug delivery and gene therapy . . .